1-Benzoyl-4-(3-methylbutanoyl)piperazine

• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol
• IUPAC Name: 1-(4-benzoylpiperazin-1-yl)-3-methylbutan-1-one
• InChI: InChI=1S/C16H22N2O2/c1-13(2)12-15(19)17-8-10-18(11-9-17)16(20)14-6-4-3-5-7-14/h3-7,13H,8-12H2,1-2H3
• InChI Key: ZAJQNBIHOPZFDF-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)N1CCN(CC1)C(=O)C2=CC=CC=C2

Description

1-Benzoyl-4-(3-methylbutanoyl)piperazine, also known as BZP, is a synthetic piperazine derivative that has gained significant attention in the field of scientific research. It is a white crystalline powder that is commonly used as a recreational drug due to its stimulant properties. However, in

Mechanism of Action

1-Benzoyl-4-(3-methylbutanoyl)piperazine acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to their accumulation in the synaptic cleft. This results in increased activation of the postsynaptic receptors, leading to a feeling of euphoria and increased alertness.
Biochemical and Physiological Effects
1-Benzoyl-4-(3-methylbutanoyl)piperazine has been shown to have a variety of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes the release of stress hormones such as cortisol and adrenaline. 1-Benzoyl-4-(3-methylbutanoyl)piperazine has been found to have a neuroprotective effect on dopaminergic neurons, which makes it a potential candidate for the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-Benzoyl-4-(3-methylbutanoyl)piperazine has several advantages for scientific research. It is easy to synthesize and has a high purity, which makes it suitable for use in lab experiments. It has also been extensively studied, which provides a wealth of information on its mechanism of action and potential therapeutic applications. However, 1-Benzoyl-4-(3-methylbutanoyl)piperazine has some limitations as well. It is a controlled substance, which makes it difficult to obtain for research purposes. It also has potential side effects, which need to be carefully considered before using it in lab experiments.

Future Directions

There are several future directions for the scientific research on 1-Benzoyl-4-(3-methylbutanoyl)piperazine. One potential direction is the development of new antidepressants and anxiolytics based on the mechanism of action of 1-Benzoyl-4-(3-methylbutanoyl)piperazine. Another direction is the investigation of the neuroprotective effects of 1-Benzoyl-4-(3-methylbutanoyl)piperazine on dopaminergic neurons and its potential use in the treatment of Parkinson's disease. Additionally, further studies are needed to determine the safety and efficacy of 1-Benzoyl-4-(3-methylbutanoyl)piperazine in humans.
Conclusion
In conclusion, 1-Benzoyl-4-(3-methylbutanoyl)piperazine is a synthetic piperazine derivative that has gained significant attention in the field of scientific research. It has potential therapeutic applications in the treatment of depression, anxiety, and Parkinson's disease. 1-Benzoyl-4-(3-methylbutanoyl)piperazine acts as a dopamine and serotonin reuptake inhibitor, which makes it a potential candidate for the development of new antidepressants and anxiolytics. However, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 1-Benzoyl-4-(3-methylbutanoyl)piperazine involves the reaction of piperazine with benzoyl chloride and 3-methylbutanoyl chloride in the presence of a catalyst. This method yields high purity 1-Benzoyl-4-(3-methylbutanoyl)piperazine that is suitable for scientific research.

Scientific Research Applications

1-Benzoyl-4-(3-methylbutanoyl)piperazine has been extensively studied for its potential therapeutic applications. It has been found to have a potential role in the treatment of depression, anxiety, and Parkinson's disease. 1-Benzoyl-4-(3-methylbutanoyl)piperazine acts as a dopamine and serotonin reuptake inhibitor, which makes it a potential candidate for the development of new antidepressants and anxiolytics.